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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Executive Summary
Diisononyl azelate (DINZ) represents a critical class of aliphatic dicarboxylic acid esters,

characterized by a unique "structural hybrid" architecture: a linear, flexible C9 azelaic acid core

flanked by bulky, branched C9 isononyl tails. Unlike rigid phthalates, DINZ exhibits exceptional

conformational freedom, resulting in low viscosity, high solvation capacity, and superior low-

temperature performance.

For drug development professionals, DINZ offers a dual utility:

Functional Excipient: A lipophilic vehicle with high spreadability and skin permeation

enhancement properties.

Prodrug Potential: A latent source of azelaic acid (a bioactive anti-acne and anti-rosacea

agent) released via enzymatic hydrolysis in the stratum corneum.

This guide provides a rigorous analysis of DINZ’s molecular structure, conformational entropy,

synthesis protocols, and characterization standards.
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Molecular Architecture & Isomerism
The physicochemical behavior of DINZ is defined by the interplay between its linear core and

branched periphery.

The Azelate Core (The "Entropic Spring")
The central backbone is derived from azelaic acid (nonanedioic acid), a C9 linear chain.

Rotational Freedom: The seven methylene (

) groups between the carbonyls possess low rotational energy barriers (~3-4 kcal/mol for
gauche vs. trans), allowing the molecule to act as an "entropic spring."

Impact: This flexibility prevents rigid crystalline packing, lowering the pour point and

modulus.

The Isononyl Tails (The "Steric Anchors")
The "isononyl" moiety is not a single structure but a complex isomeric mixture generated via

the hydroformylation of octenes.

Composition: Typically consists of dimethyl-heptanols (major), methyl-octanols, and n-

nonanol (minor).

Stereochemical Chaos: The presence of chiral centers in the branched tails introduces

stereochemical heterogeneity. This "disorder" is a critical feature, not a bug—it frustrates

crystallization, ensuring the material remains liquid even at sub-zero temperatures.

Structural Visualization
The following diagram illustrates the esterification of the linear core with a representative

branched tail isomer.
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Figure 1: Modular architecture of Diisononyl Azelate, highlighting the flexible linear core and

the sterically hindering branched tails.

Conformational Analysis
Understanding the conformation of DINZ is essential for predicting its viscosity and interaction

with biological membranes.

Chain Folding and Viscosity Mechanisms
Unlike aromatic plasticizers (e.g., DINP) which stack via

interactions, DINZ relies on free volume theory.

Mechanism: The branched isononyl tails create "kinks" that prevent the parallel alignment of

the linear azelate backbones.

Result: This steric interference generates excess free volume, manifesting as low dynamic

viscosity (typically 15–25 mPa·s at 25°C). This is significantly lower than phthalates (~80

mPa·s), making DINZ an ideal spreading agent in topical formulations.

Membrane Interaction (Permeation Enhancement)
In a lipid bilayer context (drug delivery), DINZ adopts a "U-shape" or "extended" conformation

depending on the depth of penetration.
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Fluidization: The mobile branched tails insert between the rigid ceramide chains of the

stratum corneum, disrupting their packing order.

Causality: This disruption increases the diffusion coefficient of co-administered drugs,

effectively acting as a permeation enhancer.

Synthesis Protocol
Objective: Synthesis of high-purity Diisononyl Azelate via fisher esterification. Scale:

Laboratory (100g basis).

Reagents & Equipment
Reactants: Azelaic acid (99%), Isononanol (Technical grade, excess).

Catalyst: Titanate catalyst (e.g., Tetra-n-butyl titanate, TnBT) or Methanesulfonic acid (for

lower temp).

Setup: 3-neck round bottom flask, Dean-Stark trap, reflux condenser, nitrogen inlet.

Step-by-Step Methodology
Charging: Load azelaic acid (1.0 eq) and isononanol (2.4 eq, 20% excess) into the flask.

Inerting: Purge system with

to prevent oxidation (color formation).

Catalysis: Heat to 140°C. Once molten, add TnBT (0.5 wt% relative to acid).

Esterification (Water Removal): Increase temperature to 200-220°C. Water evolves and is

collected in the Dean-Stark trap.

Checkpoint: Reaction is complete when Acid Value (AV) < 0.1 mg KOH/g.

Stripping: Apply vacuum (10-20 mbar) at 180°C to remove excess isononanol.

Neutralization/Washing: Cool to 90°C. Add dilute NaOH to neutralize residual acid/catalyst,

then wash with water.
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Drying & Filtration: Dry under vacuum at 100°C. Filter through Celite/activated carbon to

remove haze.
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Figure 2: Industrial-mimetic synthesis workflow for Diisononyl Azelate.

Characterization Standards
To validate the structure and purity of DINZ, the following analytical signatures are required.

Nuclear Magnetic Resonance (NMR)
The isomeric nature of the isononyl group results in characteristic multiplet broadening.
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Nucleus
Chemical Shift (

, ppm)
Multiplicity Assignment

1H 4.05 - 4.15 Multiplet
(Ester linkage,

broadened by

isomers)

1H 2.28 Triplet
(Azelaic core,

-protons)

1H 1.60 Multiplet
(Azelaic core,

-protons)

1H 0.85 - 0.95 Multiplet (Terminal methyls of

isononyl tails)

13C 173.8 Singlet (Carbonyl)

13C 63.5 - 64.0 Multiplet (Alkoxy carbon)

FTIR Spectroscopy
1735-1740 cm⁻¹: Strong

stretching (Ester).

1160-1170 cm⁻¹:

stretching (Aliphatic ester).

2850-2960 cm⁻¹:

stretching (Intense, due to long alkyl chains).
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Lipophilic Permeation Enhancer
DINZ acts as a chemical penetration enhancer (CPE). Its mechanism involves the "lipid

fluidization" model.

Action: The branched tails intercalate into the stratum corneum lipid bilayers, increasing the

motional freedom of ceramides.

Advantage: Unlike oleic acid (which can be irritating), the diester structure of DINZ provides

a milder perturbation, balancing enhancement with skin tolerance.

Solubilizer for Poorly Soluble Drugs
DINZ is an excellent solvent for BCS Class II (low solubility) drugs.

Solubility Parameter (

): Estimated at ~17-18

, making it compatible with lipophilic actives like steroids, retinoids, and NSAIDs.

Prodrug Concept
Azelaic acid is a therapeutic agent for acne and rosacea but suffers from poor bioavailability

and a gritty texture.

Strategy: DINZ serves as a pro-drug. Upon topical application, cutaneous esterases (e.g.,

carboxylesterases) can hydrolyze DINZ, releasing free azelaic acid directly at the target site

(pilosebaceous unit) while maintaining a smooth, emollient feel during application.

Comparative Data: Permeation Enhancers
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Enhancer Structure Type
Viscosity
(25°C)

Mechanism
Irritation
Potential

DINZ
Diester

(Branched)
~20 mPa·s Lipid Fluidization Low

IPM Monoester ~6 mPa·s Solvent Action Low-Moderate

Azone Lactam ~35 mPa·s
Bilayer

Disruption
High
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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